Cas no 1610706-80-3 (6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine)

6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine is a fluorinated purine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro group at the 6-position, an ethyl substituent at the 9-position, and a trifluoromethyl group at the 8-position, which may enhance metabolic stability and lipophilicity. The trifluoromethyl group is known to influence electronic properties and binding affinity, making this compound a valuable intermediate for the synthesis of bioactive molecules. Its well-defined reactivity profile allows for further functionalization, enabling the development of novel purine-based therapeutics. This compound is particularly relevant in the exploration of kinase inhibitors or nucleoside analogs.

6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine structure

1610706-80-3 structure

Product Name:6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine

CAS No:1610706-80-3

MF:C₈H₆ClF₃N₄

MW:250.608250141144

CID:5834034

PubChem ID:90158944

Update Time:2025-05-27

6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine
- 9H-Purine, 6-chloro-9-ethyl-8-(trifluoromethyl)-
- SCHEMBL15719935
- 6-Chloro-9-ethyl-8-(trifluoromethyl)-9H-purine
- WBBNKFZQYXXNHK-UHFFFAOYSA-N
- 1610706-80-3
- Inchi： 1S/C8H6ClF3N4/c1-2-16-6-4(5(9)13-3-14-6)15-7(16)8(10,11)12/h3H,2H2,1H3
- InChI Key： WBBNKFZQYXXNHK-UHFFFAOYSA-N
- SMILES： N1C2C(=NC=NC=2Cl)N(CC)C=1C(F)(F)F

Computed Properties

Exact Mass: 250.0233084g/mol
Monoisotopic Mass: 250.0233084g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.6Å²

Experimental Properties

Density: 1.65±0.1 g/cm3(Predicted)
Boiling Point: 298.8±40.0 °C(Predicted)
pka: -0.74±0.10(Predicted)

6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine Security Information

Storage Condition：(BD618715)

6-Chloro-9-ethyl-8-trifluoromethyl-9H-purine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM234649-1g	6-Chloro-9-ethyl-8-(trifluoromethyl)-9H-purine	1610706-80-3	97%	1g	$482	2021-08-04
Chemenu	CM234649-5g	6-Chloro-9-ethyl-8-(trifluoromethyl)-9H-purine	1610706-80-3	97%	5g	$1094	2021-08-04
Chemenu	CM234649-10g	6-Chloro-9-ethyl-8-(trifluoromethyl)-9H-purine	1610706-80-3	97%	10g	$1533	2021-08-04
Chemenu	CM234649-1g	6-Chloro-9-ethyl-8-(trifluoromethyl)-9H-purine	1610706-80-3	97%	1g	$***	2023-03-30